Cas no 88345-14-6 (Benzoic acid, 3-chloro-4-[(dimethylamino)sulfonyl]-2-nitro-)

• Product Name: Benzoic acid, 3-chloro-4-[(dimethylamino)sulfonyl]-2-nitro-
• CAS No: 88345-14-6
• MF: C₉H₉ClN₂O₆S
• MW: 308.695560216904
• CID: 636316
• PubChem ID: 71408930
• Update Time: 2025-04-19

Benzoic acid, 3-chloro-4-[(dimethylamino)sulfonyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-4-[(dimethylamino)sulfonyl]-2-nitro-
• 3-chloro-4-(dimethylsulfamoyl)-2-nitrobenzoic acid
• 88345-14-6
• DTXSID40828705

• Inchi： 1S/C9H9ClN2O6S/c1-11(2)19(17,18)6-4-3-5(9(13)14)8(7(6)10)12(15)16/h3-4H,1-2H3,(H,13,14)
• InChI Key： GYHIGNLDNXQWEN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)O)C=CC=1S(N(C)C)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.9869849g/mol
• Monoisotopic Mass: 307.9869849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 129Ų